Cas no 2413904-84-2 (tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate
• CAS No: 2413904-84-2
• MF: C₁₁H₁₅BrN₂O₃
• MW: 303.152402162552
• CID: 5675527
• PubChem ID: 165768141
• Update Time: 2025-06-08

tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate
• 2413904-84-2
• EN300-26664793

• Inchi： 1S/C11H15BrN2O3/c1-6-5-7(13-9(15)8(6)12)14-10(16)17-11(2,3)4/h5H,1-4H3,(H2,13,14,15,16)
• InChI Key： FYBNCTWTWOATSS-UHFFFAOYSA-N
• SMILES： BrC1C(NC(=CC=1C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 302.02660g/mol
• Monoisotopic Mass: 302.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate (CAS: 2413904-84-2)

The compound tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate (CAS: 2413904-84-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo and hydroxy substituents on the pyridine ring, make it a versatile building block for the development of pharmacologically active compounds. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs.

One of the most notable advancements in the study of this compound is its application in the development of targeted therapies for cancer. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate exhibit potent inhibitory activity against specific oncogenic kinases. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates for further preclinical evaluation.

In addition to its role in oncology, this compound has also been investigated for its potential in treating infectious diseases. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate derivatives displayed significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that differs from traditional antibiotics.

The synthesis of tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate has also seen improvements in recent years. A team of chemists from the University of Cambridge developed a more efficient and scalable synthetic route, which was published in Organic Process Research & Development. This new method reduces the number of steps and improves overall yield, making the compound more accessible for large-scale applications.

Despite these promising developments, challenges remain in the optimization of tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its biological activity make it a valuable asset in the pursuit of new medicines.

In conclusion, tert-butyl N-(5-bromo-6-hydroxy-4-methylpyridin-2-yl)carbamate (CAS: 2413904-84-2) represents a promising scaffold for drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. As synthetic methodologies improve and our understanding of its biological mechanisms deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.